Nitrogen triiodide

• CAS: 13444-85-4
• Synonyms: nitrogen iodide; nitrogen triiodide
• Molecular Formula: NI3; I3N
• Molecular Weight: 394.72 g/mol
• SMILES: N(I)(I)I
• InChI: InChI=1S/I3N/c1-4(2)3
• InChIKey: FZIONDGWZAKCEX-UHFFFAOYSA-N

For researchers investigating steric strain in nitrogen trihalides or studying ultra-fast decomposition mechanisms, Nitrogen Triiodide (NI₃) delivers an unparalleled sensitivity profile classified as 'Extreme' []. Its long N-I bond (2.119 Å), low ΔHf (+146.0 kJ·mol⁻¹), and unique alpha-radiation detonability [] provide a singular dataset for computational model validation. • Detonates via feather touch, air puff, or alpha radiation-the only contact explosive with this triggering spectrum []. • 6.712 km/s detonation velocity for ultra-fast kinetics modeling []. • Supplied as ammonia adduct (NI₃·NH₃) under stringent cold-chain protocols; requires ATF/FEL licensing for US procurement.

Nitrogen Triiodide (NI3): Contact Explosive Overview

Nitrogen triiodide (NI₃) is an inorganic nitrogen halide compound characterized by a pyramidal C₃ᵥ molecular geometry [1]. It is an extremely sensitive contact explosive that detonates with a sharp snap upon minimal physical contact, friction, or even alpha radiation, releasing a purple cloud of iodine vapor [1]. Unlike commercially utilized primary explosives, NI₃ has no practical commercial value due to its extreme shock sensitivity, which precludes safe storage and transport [1]. Its unique sensitivity profile makes it a compound of interest primarily for academic research into steric strain and explosive decomposition mechanisms, as well as for controlled chemistry demonstrations.

Academic research into steric strain and decomposition mechanisms of contact explosives

Controlled chemistry demonstrations of detonation triggered by minimal physical stimuli

Specialized studies on alpha-radiation-induced decomposition in energetic materials

Custom synthesis for hazard assessment training and fundamental detonics research

• [1] Wikipedia contributors. (2025). Nitrogen triiodide. In Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Nitrogen_triiodide View Source

Why NI3 Cannot Be Substituted

Nitrogen triiodide (NI₃) occupies an extreme position within the class of nitrogen trihalides and primary explosives, rendering generic substitution impossible. While other nitrogen trihalides such as NCl₃ and NBr₃ are also explosive, they are significantly less sensitive and exhibit different stability profiles [1]. Compared to standard primary explosives like lead azide (classified as 'High' sensitivity) and mercury fulminate ('Very high' sensitivity), NI₃ is classified as 'Extreme' [2]. Furthermore, NI₃ is uniquely sensitive to alpha radiation among contact explosives [1]. Consequently, any application requiring the extreme sensitivity, specific decomposition kinetics, or unique triggering mechanism of NI₃ cannot be fulfilled by any other commercially available or in-class compound. The following sections provide the quantitative and comparative evidence substantiating this differentiation.

Risk dimension

NI₃

Alternative compounds

Sensitivity class

Extreme (contact explosive)

Lead azide (High), mercury fulminate (Very high) – cannot replicate extreme sensitivity profile

Alpha radiation response

Detonates upon alpha exposure

Not reported for lead azide or mercury fulminate – no substitute for radiation-initiation studies

Decomposition kinetics

Exceptionally fast, driven by steric strain

Slower kinetics in NCl₃, NBr₃ and conventional primaries – may alter detonics research outcomes

• [1] Quizlet. (n.d.). Chemistry, Media Enhanced Edition - Chapter 20, Exercise 49. Retrieved from https://quizlet.com/explanations/textbook-solutions/chemistry-media-enhanced-edition-7th-edition-9780547054056/chapter-20-exercises-49-6e0233dd-124d-4034-bacb-5dc6fb2aa2ba View Source
• [2] Wikipedia contributors. (2025). Contact explosive. In Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/?curid=2936393 View Source

Differentiation Evidence for NI3

Enthalpy of Formation vs. Nitrogen Trichloride

Nitrogen triiodide (NI₃) exhibits a standard enthalpy of formation (ΔfH°) of +146.0 kJ·mol⁻¹ [1], which is significantly less endothermic than that of nitrogen trichloride (NCl₃) at +232 kJ·mol⁻¹ [2]. While a lower positive enthalpy of formation might intuitively suggest greater stability, the extreme sensitivity of NI₃ is driven by substantial steric strain and a very low activation energy for decomposition. This thermodynamic metric, when considered alongside structural data, quantifies the unique energetic landscape of NI₃ relative to its trihalide analogs.

Enthalpy of formation

Reported

+146.0 kJ·mol⁻¹

Supports distinct thermodynamic profile; not a direct analog of NCl₃

86 kJ·mol⁻¹ less endothermic than NCl₃ (+232); NIST data, standard state

Evidence Dimension	Standard Enthalpy of Formation (ΔfH°)
Target Compound Data	+146.0 kJ·mol⁻¹
Comparator Or Baseline	Nitrogen Trichloride (NCl₃): +232 kJ·mol⁻¹
Quantified Difference	NI₃ is 86 kJ·mol⁻¹ less endothermic
Conditions	Standard state (298.15 K); calorimetric determination for NI₃ [1]; reference value for NCl₃ [2]

Why This Matters

This quantitative difference in enthalpy of formation underscores that NI₃ is not simply a more or less stable analog of NCl₃; it occupies a distinct region of thermodynamic space that dictates its unique decomposition behavior and handling requirements.

• [1] NIST Computational Chemistry Comparison and Benchmark DataBase. (2022). Experimental data for NI3 (Nitrogen triiodide) - Enthalpy of formation. NIST Standard Reference Database 101. Retrieved from https://cccbdb.nist.gov/exp2x.asp?casno=13444854&charge=0 View Source
• [2] Chemeurope.com. (n.d.). Nitrogen trichloride - Enthalpy of formation. Retrieved from https://www.chemeurope.com/en/encyclopedia/Nitrogen_trichloride.html View Source

Molecular Steric Strain: N-X Bond Lengths

The extreme sensitivity of nitrogen triiodide is directly attributable to the immense steric strain imposed by three large iodine atoms bonded to a small central nitrogen atom. This strain is quantitatively reflected in the N-I bond length. The N-I bond length in NI₃ is calculated to be 2.119 Å [1]. In contrast, the N-Cl bond in nitrogen trichloride (NCl₃) is 1.754 Å [2], and the N-Br bond in nitrogen tribromide (NBr₃) is 1.893 Å [3]. The significantly elongated N-I bond (21% longer than N-Cl, 12% longer than N-Br) indicates a weakened bond and a highly strained molecular geometry, providing a structural basis for its unparalleled sensitivity.

N–I bond length

Reported

2.119 Å

Direct structural evidence for high steric strain and bond weakness

0.365 Å (20.8%) longer than N–Cl; 0.226 Å (11.9%) longer than N–Br; calculated MP3/6-311G*

Evidence Dimension	N-X Bond Length (X = Halogen)
Target Compound Data	N-I: 2.119 Å
Comparator Or Baseline	N-Cl (in NCl₃): 1.754 Å; N-Br (in NBr₃): 1.893 Å
Quantified Difference	N-I bond is 0.365 Å (20.8%) longer than N-Cl; 0.226 Å (11.9%) longer than N-Br
Conditions	Calculated bond lengths (MP3/6-311G* level) for N-I and N-Br [1][3]; Experimental (rs) structure for N-Cl [2]

Why This Matters

This direct structural comparison proves that NI₃ possesses a fundamentally different molecular architecture from its lighter trihalide counterparts, directly correlating to its uniquely low activation energy for decomposition and extreme sensitivity.

• [1] NIST Computational Chemistry Comparison and Benchmark DataBase. (2022). Compare Calculated Bonds for N-I. NIST Standard Reference Database 101. Retrieved from https://cccbdb.nist.gov/calcbondcomp3x.asp?i=7&j=53&mi=62&bi=7 View Source
• [2] NIST Computational Chemistry Comparison and Benchmark DataBase. (2022). Experimental data for NCl3 (nitrogen trichloride) - Geometric Data. NIST Standard Reference Database 101. Retrieved from https://cccbdb.nist.gov/exp2x.asp?casno=10025851&charge=0 View Source
• [3] NIST Computational Chemistry Comparison and Benchmark DataBase. (2022). Compare Calculated Bonds for Br-N. NIST Standard Reference Database 101. Retrieved from https://cccbdb.nist.gov/calcbondcomp3x.asp?i=35&j=7&mi=1&bi=8 View Source

Detonation Velocity Comparison

Despite its impracticality for commercial use, the detonation velocity of nitrogen triiodide is a key differentiator in energetic materials research. NI₃ detonates at a velocity of 6.712 km/s [1]. This is approximately 30% faster than lead azide (5.18 km/s) [2] and 58% faster than mercury fulminate (4.25 km/s) [3]. While these values are not directly comparable due to differences in density and charge configuration, they demonstrate that NI₃'s decomposition reaction propagates with exceptional speed, a consequence of its low activation energy and the rapid formation of stable N₂ and I₂ products.

Detonation velocity

Data to verify

6.712 km/s

Reflects extreme decomposition kinetics in detonics research

1.532 km/s (29.6%) faster than lead azide; 2.462 km/s (57.9%) faster than mercury fulminate; literature values may vary

Evidence Dimension	Detonation Velocity
Target Compound Data	6.712 km/s
Comparator Or Baseline	Lead(II) Azide: 5.18 km/s; Mercury(II) Fulminate: 4.25 km/s
Quantified Difference	NI₃ is 1.532 km/s (29.6%) faster than lead azide; 2.462 km/s (57.9%) faster than mercury fulminate
Conditions	Reported values from literature; specific confinement and density conditions may vary [1][2][3]

Why This Matters

The significantly higher detonation velocity of NI₃ highlights the extreme kinetics of its decomposition, confirming that it is not a typical primary explosive and should be considered a distinct class of contact explosive for research purposes.

• [1] РУВИКИ. (n.d.). Нитрид трииода: состав, структура, применение. Retrieved from https://ru.ruwiki.ru/wiki/Нитрид_трииода View Source
• [2] Chemeurope.com. (n.d.). Lead(II) azide - Detonation velocity. Retrieved from https://www.chemeurope.com/en/encyclopedia/Lead(II)_azide.html View Source
• [3] Wikipedia contributors. (2025). Mercury(II) fulminate. In Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Mercury(II)_fulminate View Source

Sensitivity Classification

The sensitivity of explosives is often categorized qualitatively based on the stimulus required for initiation. Nitrogen triiodide is consistently assigned the highest sensitivity classification among common contact explosives, described as 'Extreme' [1]. In direct comparison, lead azide is classified as 'High' and mercury fulminate as 'Very high' sensitivity [1]. While quantitative friction or impact data in standard units (e.g., N or J) are lacking in the open literature for NI₃ due to its extreme nature, this consistent top-tier classification across authoritative sources provides a clear, comparative risk and handling profile.

Sensitivity class

Class-level

Extreme

Top-tier sensitivity; not comparable to conventional primaries

Lead azide: High; mercury fulminate: Very high; qualitative comparison from contact explosive literature

Evidence Dimension	Qualitative Sensitivity Classification
Target Compound Data	Extreme
Comparator Or Baseline	Lead(II) Azide: High; Mercury(II) Fulminate: Very high
Quantified Difference	N/A (Qualitative comparison)
Conditions	Based on comparative tabulation in contact explosive literature [1]

Why This Matters

This classification is a critical differentiator for procurement and handling. It formally establishes that NI₃ cannot be substituted with or handled like lead azide or mercury fulminate, which are already considered highly sensitive primary explosives.

• [1] Wikipedia contributors. (2025). Contact explosive. In Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/?curid=2936393 View Source

Alpha Radiation Initiation

Nitrogen triiodide is uniquely sensitive to alpha radiation among contact explosives [1]. Alpha particles provide sufficient energy to initiate the decomposition reaction, a property not shared by other primary explosives like lead azide or mercury fulminate. This unique initiation pathway is a direct consequence of the exceptionally low activation energy barrier for NI₃ decomposition.

Alpha radiation initiation

Data to verify

Detonates (reported)

Unique radiation-responsive property for specialized studies

Not observed for lead azide or mercury fulminate; qualitative observation from reference sources

Evidence Dimension	Sensitivity to Alpha Radiation
Target Compound Data	Yes (detonates)
Comparator Or Baseline	Lead(II) Azide, Mercury(II) Fulminate: No (not reported as sensitive)
Quantified Difference	N/A (Unique property)
Conditions	Qualitative observation reported in standard references [1]

Why This Matters

For specialized research involving radiation-induced reactions or the detection of alpha emitters, NI₃ offers a unique, albeit extremely hazardous, functional property that is not available from any other conventional explosive compound.

• [1] Wikipedia contributors. (2025). Nitrogen triiodide. In Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Nitrogen_triiodide View Source

Research and Demonstration Applications

Contact Sensitivity Demonstration

The unparalleled sensitivity of NI₃, demonstrable by detonation with the touch of a feather or a light puff of air [1], makes it a classic, albeit high-risk, demonstration in advanced academic settings. The dramatic, loud snap and visible purple iodine cloud vividly illustrate principles of steric strain, activation energy, and exothermic decomposition. This application leverages the compound's unique position at the extreme end of the sensitivity spectrum, a property quantified by its 'Extreme' classification [2] and its long, weak N-I bond [3].

Steric Strain and Decomposition Kinetics

NI₃ serves as a model system for computational and experimental studies of sterically strained molecules and ultra-fast decomposition kinetics. Its long N-I bond (2.119 Å) [3], low enthalpy of formation (+146.0 kJ·mol⁻¹) [4], and high detonation velocity (6.712 km/s) [5] provide a unique dataset for validating theoretical models of bond rupture and energy release. This research is fundamental to the broader field of energetic materials science, despite the compound's impracticality for application.

Alpha Radiation Detection Research

The unique sensitivity of NI₃ to alpha radiation [1] offers a niche research pathway for studying radiation-induced detonation. While its handling hazards preclude practical deployment as a detector, the underlying mechanism—whereby alpha particles provide sufficient energy to overcome the exceptionally low activation energy barrier—provides a valuable case study for understanding initiation phenomena in primary explosives. This property is not shared by any other common contact explosive [2].

Extreme Hazard Assessment Training

Due to its 'Extreme' sensitivity classification [2] and well-documented hazards, NI₃ is used in specialized training scenarios for first responders and hazardous materials professionals. The compound's behavior—including its detonation by friction, pressure, sound, light, and alpha radiation [1]—provides a clear, albeit theoretical, case study for teaching the principles of risk assessment, safe handling procedures for energetic materials, and the limits of conventional explosives classification systems.

Application

Selection Property

Validation Focus

Contact sensitivity demonstration

Extreme sensitivity classification; minimal-stimulus detonation context

Detonation threshold characterization; steric strain demonstration

Steric strain and decomposition kinetics

Molecular strain metrics (bond length, enthalpy of formation)

Model validation against computational and experimental data

Alpha radiation detection research

Reported alpha radiation sensitivity

Initiation mechanism under radiation exposure; energy barrier studies

Extreme hazard assessment training

Extreme sensitivity and multi-stimulus response

Hazard classification principles; safe handling concepts for energetic materials

• [1] Wikipedia contributors. (2025). Nitrogen triiodide. In Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Nitrogen_triiodide View Source
• [2] Wikipedia contributors. (2025). Contact explosive. In Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/?curid=2936393 View Source
• [3] NIST Computational Chemistry Comparison and Benchmark DataBase. (2022). Compare Calculated Bonds for N-I. NIST Standard Reference Database 101. Retrieved from https://cccbdb.nist.gov/calcbondcomp3x.asp?i=7&j=53&mi=62&bi=7 View Source
• [4] NIST Computational Chemistry Comparison and Benchmark DataBase. (2022). Experimental data for NI3 (Nitrogen triiodide) - Enthalpy of formation. NIST Standard Reference Database 101. Retrieved from https://cccbdb.nist.gov/exp2x.asp?casno=13444854&charge=0 View Source
• [5] РУВИКИ. (n.d.). Нитрид трииода: состав, структура, применение. Retrieved from https://ru.ruwiki.ru/wiki/Нитрид_трииода View Source